Cas no 2172202-17-2 (tert-butyl 7-oxa-2-azaspiro4.5decane-4-carboxylate)

• Product Name: tert-butyl 7-oxa-2-azaspiro4.5decane-4-carboxylate
• CAS No: 2172202-17-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5804228
• PubChem ID: 165811934
• Update Time: 2025-06-11

tert-butyl 7-oxa-2-azaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-oxa-2-azaspiro4.5decane-4-carboxylate
• tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate
• 2172202-17-2
• EN300-1455649

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)10-7-14-8-13(10)5-4-6-16-9-13/h10,14H,4-9H2,1-3H3
• InChI Key： GWBNMRQDURFYSA-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CNCC2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 7-oxa-2-azaspiro4.5decane-4-carboxylate

Introduction to tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172202-17-2)

tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172202-17-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has garnered attention for its role in the development of novel therapeutic agents. The spirocyclic framework provides a robust scaffold for the synthesis of complex molecules, making it an attractive candidate for drug discovery and development.

The chemical structure of tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate consists of a spirocyclic ring system with an oxygen atom and a nitrogen atom incorporated into the ring, along with a tert-butyl ester group attached to the carboxylic acid moiety. This configuration imparts unique chemical properties that can be exploited in various synthetic transformations and biological applications.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate biological targets effectively. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that spirocyclic compounds, including those with structures similar to tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate, exhibit potent activity against various enzymes and receptors involved in disease pathways. This makes them valuable leads for the development of new drugs targeting conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

In the context of drug discovery, the tert-butyl ester group in tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate can be readily cleaved under mild conditions, allowing for the introduction of diverse functional groups through subsequent synthetic steps. This flexibility is crucial for optimizing pharmacological properties such as solubility, stability, and bioavailability. Researchers have utilized this compound as a key intermediate in the synthesis of prodrugs and other bioactive molecules, enhancing their therapeutic potential.

The synthesis of tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate typically involves multi-step processes that leverage modern synthetic techniques such as transition metal-catalyzed reactions and organocatalysis. These methods ensure high yields and purity, which are essential for downstream applications in pharmaceutical research. A notable synthetic route involves the reaction of a suitable starting material with tert-butyl bromoacetate followed by intramolecular cyclization to form the spirocyclic ring system.

The physicochemical properties of tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate, including its solubility, melting point, and stability under various conditions, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in both laboratory settings and industrial processes. For example, its high thermal stability makes it suitable for use in high-throughput screening assays and other analytical techniques.

In addition to its potential as a therapeutic agent, tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate has also been explored for its utility as a tool compound in biochemical research. Its ability to selectively interact with specific protein targets has made it useful in studying protein-protein interactions and signaling pathways. This application has broad implications for understanding disease mechanisms and identifying new therapeutic targets.

The safety profile of tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate has been evaluated through various toxicity studies, which have shown it to be well-tolerated at relevant concentrations. However, as with any chemical compound used in research or development, appropriate handling and safety precautions should be observed to ensure user safety.

In conclusion, tert-butyl 7-oxa-2-azaspiro[4.5]decane-4-carboxylate (CAS No. 2172202-17-2) represents a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents.